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Compound of Interest

Acetonedicarboxylic acid
Compound Name:

anhydride

Cat. No.: B8387478

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes only and
is not a substitute for a formal Safety Data Sheet (SDS). Always consult the official SDS from

the supplier before handling this chemical and adhere to all institutional and regulatory safety
protocols.

Chemical Identification

Property Value

Chemical Name Acetonedicarboxylic acid anhydride
2H-Pyran-2,4,6(3H,5H)-trione, 1,3-

Synonyms

Acetonedicarboxylic anhydride

CAS Number 10521-08-1

Molecular Formula CsH404

Molecular Weight 128.08 g/mol [1]

Chemical Structure (Depiction of the chemical structure)

Hazard Identification and Classification
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Acetonedicarboxylic acid anhydride is classified as a hazardous substance. The following
table summarizes its GHS classification.

Hazard Class Category Hazard Statement
Skin Irritation 2 H315: Causes skin irritation.
o H319: Causes serious eye
Eye Irritation 2A o
irritation.
Specific Target Organ Toxicity - 3 H335: May cause respiratory
Single Exposure irritation.

Precautionary Statements:
e Prevention: P261, P264, P271, P280

» Response: P302+P352, P304+P340, P305+P351+P338, P312, P321, P332+P313,
P337+P313, P362

e Storage: P403+P233, P405
» Disposal: P501

Toxicological Data

Comprehensive quantitative toxicological data such as LD50 (lethal dose, 50%) and LC50
(lethal concentration, 50%) for Acetonedicarboxylic acid anhydride are not readily available
in the public domain. Researchers should handle this compound with the assumption that it is
potentially toxic and take all necessary precautions to avoid exposure.

First-Aid Measures
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Exposure Route First-Aid Procedure

Remove the individual to fresh air. If breathing is
) difficult, administer oxygen. If breathing has
Inhalation . e I
stopped, provide artificial respiration. Seek

immediate medical attention.

Immediately flush the affected area with copious
_ amounts of water for at least 15 minutes.
Skin Contact ) )
Remove contaminated clothing and shoes. Seek

medical attention if irritation persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper
Eye Contact ] ] ] ] ]

eyelids occasionally. Seek immediate medical

attention.

Do not induce vomiting. If the person is
Ingestion conscious, rinse their mouth with water. Seek

immediate medical attention.

Fire-Fighting Measures

In the event of a fire involving Acetonedicarboxylic acid anhydride, the following measures
should be taken:

Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide, or alcohol-resistant
foam.

Unsuitable Extinguishing Media: Do not use a direct water jet, as it may spread the fire.

Specific Hazards: Emits toxic fumes under fire conditions.

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.

Accidental Release Measures
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o Personal Precautions: Evacuate the area and ensure adequate ventilation. Wear appropriate

personal protective equipment (PPE), including respiratory protection, chemical-resistant

gloves, and safety goggles.

e Environmental Precautions: Prevent the chemical from entering drains, sewers, or

waterways.

o Methods for Cleaning Up: For small spills, absorb with an inert material (e.g., sand,

vermiculite) and place in a suitable container for disposal. For large spills, dike the area to

contain the spill and collect the material for disposal.

Handling and Storage

Aspect

Guideline

Handling

Use in a well-ventilated area, preferably in a
chemical fume hood. Avoid contact with skin,
eyes, and clothing. Avoid inhalation of dust or
vapors. Use non-sparking tools and take
measures to prevent the buildup of electrostatic

charge.

Storage

Store in a tightly closed container in a cool, dry,
and well-ventilated area. Keep away from
incompatible materials such as strong oxidizing
agents and strong bases. Recommended

storage is under an inert atmosphere at 2-8°C.

Exposure Controls and Personal Protection
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Control Parameter Recommendation

) ) A well-ventilated laboratory with a chemical
Engineering Controls ] )
fume hood is essential.

Eye/Face Protection Chemical safety goggles or a face shield.

) ] Chemical-resistant gloves (e.qg., nitrile,
Skin Protection
neoprene) and a lab coat.

For operations where dust or aerosols may be
Respiratory Protection generated, a NIOSH-approved respirator with

an appropriate cartridge is recommended.

Physical and Chemical Properties

Property Value

Appearance White to off-white solid

Melting Point 138-140 °C (decomposes)
Solubility Information not readily available.

Stability and Reactivity

o Reactivity: Reacts with strong oxidizing agents and strong bases.
o Chemical Stability: Stable under recommended storage conditions.

e Hazardous Decomposition Products: Carbon monoxide and carbon dioxide upon
combustion.

Experimental Protocols

Detailed experimental protocols for the toxicological testing of Acetonedicarboxylic acid
anhydride are not publicly available. However, standardized OECD guidelines for testing
chemical substances can be adapted.

Example: In Vitro Skin Irritation Test (based on OECD Guideline 439)

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b8387478?utm_src=pdf-body
https://www.benchchem.com/product/b8387478?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8387478?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

This test evaluates the potential of a chemical to cause skin irritation using a reconstructed
human epidermis model.

o Test System: A validated reconstructed human epidermis model (e.g., EpiDerm™,
EpiSkin™).

e Procedure: a. Prepare the test chemical. For a solid like Acetonedicarboxylic acid
anhydride, it would typically be applied as a fine powder or dissolved in a suitable solvent.
b. Apply a defined amount of the test chemical to the surface of the tissue model. c. Expose
the tissue to the chemical for a specified period (e.g., 60 minutes). d. After exposure, rinse
the tissue to remove the test chemical. e. Incubate the tissue for a post-exposure period
(e.g., 42 hours). f. Assess cell viability using a quantitative method, such as the MTT assay.

» Data Interpretation: A chemical is identified as an irritant if the mean tissue viability is
reduced below a certain threshold (typically 50%) compared to the negative control.

Visualizations
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Exposure Event

Potential Exposure to
Acetonedicarboxylic Acid Anhydride

Assess Scene Safety
(Ventilation, Spills)

Assess Victim's Condition

Initiate appropriate
first aid based on
exposure route

Inhalation:
Move to fresh air, provide oxygen if needed.

Skin Contact:
Flush with water for 15 min, remove contaminated clothing.

(Conscious, Breathing)

Initiate approptiate
first aid based on
exposure rotte

Initiate appropriate
first aid based on
exposure route

Initiate @ppropriate
first aid based on
exposure route

Eye Contact:
Flush with water for 15 min.

Ingestion:
Rinse mouth, do not induce vomiting.

Seek Immediate

I Medical Attention I

Click to download full resolution via product page

Caption: Hazard response workflow for Acetonedicarboxylic acid anhydride exposure.
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Acetic Anhydride Reaction Conditions
Mixing and Stirring Filtration Washing with Drying under Acetonedicarboxylic
(0-10°C) Glacial Acetic Acid & Benzene High Vacuum Acid Anhydride

Acetonedicarboxylic Acid

Click to download full resolution via product page

Caption: Simplified workflow for the synthesis of Acetonedicarboxylic acid anhydride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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